Cas no 307519-76-2 (N-(1,1-dioxothiolan-3-yl)-N',N'-dimethyl-ethane-1,2-diamine;hydrochloride)

• Product Name: N-(1,1-dioxothiolan-3-yl)-N',N'-dimethyl-ethane-1,2-diamine;hydrochloride
• CAS No: 307519-76-2
• MF: C₈H₁₉ClN₂O₂S
• MW: 242.77
• CID: 5110997
• PubChem ID: 43810438
• Update Time: 2026-03-03

N-(1,1-dioxothiolan-3-yl)-N',N'-dimethyl-ethane-1,2-diamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{[2-(dimethylamino)ethyl]amino}-1-thiolane-1,1-dione hydrochloride
• 3-{[2-(dimethylamino)ethyl]amino}-1lambda6-thiolane-1,1-dione hydrochloride
• N-(1,1-dioxothiolan-3-yl)-N',N'-dimethyl-ethane-1,2-diamine;hydrochloride

• Inchi： 1S/C8H18N2O2S.ClH/c1-10(2)5-4-9-8-3-6-13(11,12)7-8;/h8-9H,3-7H2,1-2H3;1H
• InChI Key： HTYQLFMWPMCLDX-UHFFFAOYSA-N
• SMILES： N(C1CCS(=O)(=O)C1)CCN(C)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on N-(1,1-dioxothiolan-3-yl)-N',N'-dimethyl-ethane-1,2-diamine;hydrochloride

Research Brief on N-(1,1-dioxothiolan-3-yl)-N',N'-dimethyl-ethane-1,2-diamine;hydrochloride (CAS: 307519-76-2)

N-(1,1-dioxothiolan-3-yl)-N',N'-dimethyl-ethane-1,2-diamine;hydrochloride (CAS: 307519-76-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent investigations due to its potential applications in drug development and therapeutic interventions. The presence of the thiolane-1,1-dioxide moiety and the dimethyl-ethane-1,2-diamine group suggests possible interactions with biological targets, making it a promising candidate for further study.

Recent studies have focused on the synthesis, characterization, and biological evaluation of this compound. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm its structure and purity. Additionally, computational modeling has been utilized to predict its binding affinity and interactions with potential biological targets, such as enzymes and receptors involved in disease pathways.

One of the key findings from recent research is the compound's potential as a modulator of specific enzymatic activities. Preliminary in vitro assays have demonstrated its ability to inhibit certain enzymes, suggesting its utility in the development of novel therapeutic agents. For instance, studies have indicated that N-(1,1-dioxothiolan-3-yl)-N',N'-dimethyl-ethane-1,2-diamine;hydrochloride may exhibit inhibitory effects on enzymes involved in inflammatory processes, making it a candidate for anti-inflammatory drug development.

Further investigations have explored the pharmacokinetic properties of this compound, including its stability, solubility, and bioavailability. These studies are crucial for understanding its potential as a drug candidate. Results have shown that the hydrochloride salt form enhances the compound's solubility, which is a favorable property for oral administration. However, challenges related to metabolic stability and potential toxicity remain to be addressed in future research.

In addition to its therapeutic potential, N-(1,1-dioxothiolan-3-yl)-N',N'-dimethyl-ethane-1,2-diamine;hydrochloride has also been investigated for its role in chemical biology as a tool compound. Its ability to interact with specific biological targets makes it valuable for probing molecular mechanisms and pathways. Researchers have utilized this compound in various assays to elucidate the roles of certain enzymes and receptors in cellular processes.

Despite the promising findings, several gaps in knowledge remain. For example, the exact mechanism of action of this compound and its selectivity for specific biological targets are not yet fully understood. Future studies should focus on elucidating these aspects through detailed biochemical and cellular assays. Additionally, in vivo studies are needed to evaluate its efficacy and safety in animal models, which will be critical for advancing its development as a therapeutic agent.

In conclusion, N-(1,1-dioxothiolan-3-yl)-N',N'-dimethyl-ethane-1,2-diamine;hydrochloride (CAS: 307519-76-2) represents a compound with significant potential in chemical biology and pharmaceutical research. Recent studies have highlighted its inhibitory effects on specific enzymes and its favorable pharmacokinetic properties. However, further research is required to fully understand its mechanism of action, optimize its properties, and evaluate its therapeutic potential. This compound continues to be an area of active investigation, and future findings are expected to provide deeper insights into its applications in drug discovery and development.